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Compound of Interest

Compound Name: CBP-93872

Cat. No.: B1668692

Get Quote

Understanding the mechanism of action is the first step in laboratory safety. CBP-93872 does

not inhibit the initiation of the G2 checkpoint; rather, it blocks its maintenance by targeting the

ATR signaling pathway[1]. When handled improperly, accidental exposure (especially when

dissolved in skin-permeable solvents like DMSO) can inhibit your own cellular DNA repair

mechanisms, making you highly susceptible to background radiation or environmental

mutagens.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1668692#bc-rfq
https://www.benchchem.com/product/b1668692/docs?utm_src=pdf-body#mechanistic-rationale-for-stringent-safety-protocols
https://aacrjournals.org/cancerres/article/74/14/3880/592752/CBP-93872-Inhibits-NBS1-Mediated-ATR-Activation
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668692?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


DNA Double-Strand Break

NBS1 Complex Recruitment

ATR Kinase Activation

Chk1 Phosphorylation Genomic Instability & Death

 Pathway Blocked

CBP-93872

 Inhibits Maintenance

G2 Checkpoint Arrest

Click to download full resolution via product page

Fig 1: CBP-93872 mechanism of action demonstrating ATR pathway inhibition and resulting

genotoxicity.

Hazard Profile and Physicochemical Properties
Before handling the compound, personnel must review its physicochemical properties to

understand its behavior in solution and anticipate disposal requirements[3].
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Property / Hazard Specification Operational Implication

Chemical Name CBP-93872 N/A

CAS Number 67427-51-4 Use for exact MSDS tracking.

Molecular Formula C10H15BrN2O

Brominated compound;

requires specific halogenated

waste streams.

Molecular Weight 259.14 g/mol

Small molecule; easily

aerosolized if statically

charged.

Primary Hazard Suspected Genotoxin
Requires handling in a Class II

Type B2 BSC or Fume Hood.

Solubility DMSO

DMSO rapidly penetrates the

skin, acting as a carrier for the

toxin.

Storage -20°C (Dry powder)

Must be equilibrated to room

temp before opening to

prevent condensation.

Mandatory Personal Protective Equipment (PPE)
Because CBP-93872 is typically reconstituted in Dimethyl Sulfoxide (DMSO)—a solvent

notorious for its ability to cross the dermal barrier and carry dissolved solutes into the

bloodstream—standard laboratory PPE is insufficient.

Hand Protection (Crucial): Double-gloving is mandatory.

Inner Glove: Standard nitrile (provides tactile sensitivity).

Outer Glove: Extended-cuff neoprene or butyl rubber. Nitrile degrades rapidly upon

continuous exposure to DMSO. If butyl rubber is unavailable, use double nitrile but change

the outer glove immediately upon any suspected splash.
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Body Protection: A disposable, fluid-resistant Tyvek lab coat with knit cuffs. Do not use

standard cotton lab coats, as they absorb DMSO and hold the chemical against the skin.

Eye/Face Protection: Chemical splash goggles (ANSI Z87.1 compliant). If handling volumes

>50 mL, add a full face shield.

Respiratory Protection: Handling dry powder must only occur inside a certified chemical

fume hood or localized exhaust ventilation system. If a hood is compromised, an N95 or

P100 particulate respirator is required to prevent inhalation of aerosolized powder.

Step-by-Step Operational Workflow
The following self-validating protocol ensures that every step incorporates a safety checkpoint.
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Fig 2: Sequential operational workflow for the safe handling and disposal of CBP-93872.

Reagent Preparation (Reconstitution)
Causality Note: We equilibrate the vial to room temperature to prevent atmospheric moisture

from condensing on the cold powder, which can degrade the brominated compound and alter

the molarity of your stock solution.

Equilibration: Remove the CBP-93872 vial from -20°C storage and let it sit in a desiccator at

room temperature for 30 minutes.

Environment Setup: Line the base of the chemical fume hood with plastic-backed absorbent

bench paper. Turn on the analytical balance inside the hood.

Static Mitigation: Small molecules like CBP-93872 are highly susceptible to static cling. Use

an anti-static gun (Zerostat) on the weighing spatulas and weigh boats to prevent the powder

from aerosolizing.
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Weighing: Carefully weigh the required mass (e.g., 2.59 mg for 1 mL of a 10 mM stock).

Dissolution: Add high-purity DMSO directly to the weigh boat or vial. Validation Check:

Visually inspect the solution against a light background to ensure complete dissolution. No

particulates should remain.

Aliquotting: Transfer the solution into single-use, amber microcentrifuge vials. CBP-93872
should be protected from light to prevent photodegradation.

Decontamination and Spill Response
Causality Note: Because CBP-93872 is a biologically active kinase inhibitor, we use a two-step

decontamination process: chemical oxidation (bleach) to destroy the active pharmacophore,

followed by a solvent wash to remove residues.

Routine Decontamination: Wipe down the balance, spatulas, and hood surfaces with a 10%

sodium hypochlorite (bleach) solution. Allow a 5-minute contact time.

Solvent Wash: Follow the bleach wipe with a 70% ethanol or isopropanol wipe to remove

corrosive bleach salts and any residual DMSO.

Spill Protocol (Liquid): If a DMSO stock solution spills, immediately cover it with an absorbent

spill pad. Do not use water, as the exothermic reaction with DMSO can increase

volatilization. Sweep the absorbent material into a hazardous waste bag using a disposable

scraper.

Disposal Plan
Because CBP-93872 contains a bromine atom (C10H15BrN2O), it must be segregated into

Halogenated Organic Waste streams.

Liquid Waste: Collect all unused stock solutions and experimental media containing the drug

in a clearly labeled, sealable glass or high-density polyethylene (HDPE) container

designated for Halogenated Solvents.

Solid Waste: Dispose of all contaminated gloves, pipette tips, and bench paper in a

biohazard bin specifically marked for "Trace Chemotherapy/Genotoxic Waste." Do not mix

with standard biological waste.
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By adhering to these stringent, self-validating protocols, laboratory personnel can safely

leverage the potent G2 checkpoint inhibition properties of CBP-93872 while mitigating the

severe risks associated with genotoxic exposure.

References
Hirokawa T, Shiotani B, Shimada M, et al. "CBP-93872 Inhibits NBS1-Mediated ATR

Activation, Abrogating Maintenance of the DNA Double-Strand Break–Specific G2

Checkpoint." Cancer Research, AACR Journals (2014). 1

MedKoo Biosciences. "CBP-93872 | CAS#67427-51-4 | checkpoint inhibitor." MedKoo

Biosciences. 3

Iwata K, et al. "The G2 checkpoint inhibitor CBP-93872 increases the sensitivity of colorectal

and pancreatic cancer cells to chemotherapy." PLoS One, Semantic Scholar (2017). 2

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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